Cas no 646998-45-0 (Benzenesulfonamide, N-butyl-N-(3-phenyl-2-propenyl)-)

Benzenesulfonamide, N-butyl-N-(3-phenyl-2-propenyl)- structure
646998-45-0 structure
Product Name:Benzenesulfonamide, N-butyl-N-(3-phenyl-2-propenyl)-
CAS No:646998-45-0
MF:C19H23NO2S
MW:329.456423997879
CID:419010
PubChem ID:71379124
Update Time:2025-04-19

Benzenesulfonamide, N-butyl-N-(3-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-butyl-N-(3-phenyl-2-propenyl)-
    • N-butyl-N-(3-phenylprop-2-enyl)benzenesulfonamide
    • DTXSID60801712
    • 646998-45-0
    • N-BUTYL-N-(3-PHENYLPROP-2-EN-1-YL)BENZENESULFONAMIDE
    • Inchi: 1S/C19H23NO2S/c1-2-3-16-20(17-10-13-18-11-6-4-7-12-18)23(21,22)19-14-8-5-9-15-19/h4-15H,2-3,16-17H2,1H3
    • InChI Key: DSOACOSQOMLBHI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N(CC=CC1C=CC=CC=1)CCCC)(=O)=O

Computed Properties

  • Exact Mass: 329.14509
  • Monoisotopic Mass: 329.14495015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
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